3-[5-(3,4,5-trimethoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridazine

• IUPAC Name: 3-pyridazin-3-yl-5-[(3,4,5-trimethoxyphenyl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H16N4O4/c1-21-12-7-10(8-13(22-2)15(12)23-3)9-14-18-16(20-24-14)11-5-4-6-17-19-11/h4-8H,9H2,1-3H3
• InChI Key: NZDPVPDCAOKMTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CC2=NC(=NO2)C3=NN=CC=C3
• Molecular Formula: C16H16N4O4
• Molecular Weight: 328.32 g/mol

Description

3-[5-(3,4,5-Trimethoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridazine is a compound that falls within the scope of oxadiazole and pyridazine derivatives. These compounds are of significant interest due to their varied applications in medicinal and materials chemistry.

Synthesis Analysis

• The synthesis of oxadiazole derivatives, similar to the targeted compound, typically involves reactions of hydrazinecarbothioamide derivatives derived from isonicotinic acid hydrazide. These derivatives are cyclized to form oxadiazoles, thiadiazoles, or triazoles, often involving intermediates such as hydrazinecarbothioamides (Abdo & Kamel, 2015).

Molecular Structure Analysis

• The molecular structure of oxadiazolopyridazine derivatives can be planar with unique bond lengths and angles. For instance, a related compound, [1,2,5]oxadiazolo[3,4-d]pyridazine, was studied through single-crystal X-ray diffraction analysis, revealing interesting intracyclic bond lengths and exo-cyclic bond angles (Ogurtsov et al., 2018).

Chemical Reactions and Properties

• Oxadiazole and pyridazine derivatives can engage in various chemical reactions, including cyclization, substitution, and coupling reactions. These reactions are influenced by the substituents on the oxadiazole and pyridazine rings and can lead to the formation of heterocyclic compounds with diverse properties (Tang et al., 2018).

Physical Properties Analysis

• The physical properties of such compounds are influenced by their molecular structures. For example, compounds with planar structures and strong π-π stacking interactions can exhibit high crystal density, as observed in some oxadiazolopyridazines (Ogurtsov et al., 2018).

Chemical Properties Analysis

• The chemical properties, such as reactivity and stability, of oxadiazolopyridazine derivatives, are contingent upon their molecular structure. The presence of electron-withdrawing or electron-donating groups can significantly alter their chemical behavior. For instance, the substitution at specific positions on the oxadiazole ring can impact the compound's reactivity and its potential applications in organic synthesis and material science (Sako et al., 2000).

Scientific Research Applications

Cotrimoxazole for Treatment of Cerebral Toxoplasmosis

Cotrimoxazole (trimethoprim/sulfamethoxazole) has been studied as an alternative treatment for toxoplasmic encephalitis, demonstrating effectiveness with a relatively low incidence of side effects. It's considered for use in patients with acquired immunodeficiency syndrome (AIDS), offering a less expensive and well-tolerated option compared to the first-line drug regimen of pyrimethamine-sulfadiazine (Béraud et al., 2009).

Comparison with Pyrimethamine-Sulfadiazine for Toxoplasmic Encephalitis

A randomized trial compared the efficacy and safety of cotrimoxazole with pyrimethamine-sulfadiazine for treating toxoplasmic encephalitis in patients with AIDS. The study found no statistically significant difference in clinical efficacy during acute therapy between the two treatments, suggesting cotrimoxazole as a valuable alternative (Torre et al., 1998).

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Future work could explore the synthesis, properties, and potential applications of this compound.